Cas no 6178-53-6 (methyl pentyl sulfone)
methyl pentyl sulfone structure
Product Name:methyl pentyl sulfone
CAS No:6178-53-6
MF:C6H14O2S
MW:150.239161014557
CID:864092
PubChem ID:13525649
Update Time:2025-04-19
methyl pentyl sulfone Chemical and Physical Properties
Names and Identifiers
-
- methyl pentyl sulfone
- 1-methylsulfonylpentane
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- Inchi: 1S/C6H14O2S/c1-3-4-5-6-9(2,7)8/h3-6H2,1-2H3
- InChI Key: GUBNFBYCBZWEES-UHFFFAOYSA-N
- SMILES: S(C)(CCCCC)(=O)=O
Computed Properties
- Exact Mass: 150.07152
- Monoisotopic Mass: 150.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
methyl pentyl sulfone Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
6178-53-6 (methyl pentyl sulfone) Related Products
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